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Compound of Interest |

Compound Name: 2-Chloro-3,5-dinitrothiophene
CAS No.: 6286-32-4
Cat. No.: B189638
. J

Executive Summary

2-Chloro-3,5-dinitrothiophene (CAS 6286-32-4) is a highly reactive heterocyclic intermediate
used primarily in the synthesis of azo dyes, high-energy materials, and pharmaceutical
pharmacophores (e.g., antimicrobial agents).[1][2][3][4][5][6][7] Its utility stems from the specific
activation of the C2-chlorine atom by the electron-withdrawing nitro groups at positions 3 and 5,
rendering it a potent electrophile for Nucleophilic Aromatic Substitution (

).

Critical Hazard Warning: As a halogenated dinitro compound, this molecule possesses a dual-
threat profile:

o Energetic Instability: The polynitro functionality imparts potential explosive properties,
particularly under thermal shock or friction.

» Severe Toxicity/Sensitization: Its high reactivity toward nucleophiles implies rapid
haptenization with skin proteins, leading to severe contact dermatitis and potential systemic
toxicity.

Part 1: Chemical Identity & Physicochemical

Properties
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The "fingerprint" of the compound is essential for verification before any experimental workflow

begins.

Property

Data

Source

Chemical Name

Thiophene, 2-chloro-3,5-
dinitro-

[1]

CAS Number 6286-32-4 [1][2]
Molecular Formula [1]
Molecular Weight 208.58 g/mol [1]
Appearance Yellow crystalline solid [3]
Melting Point 119-120 °C [3]
Solubility Soluble in chloroform, acetone, 1

methanol; Insoluble in water

LogP (Octanol/Water)

~2.22 (Predicted)

[1]

Part 2: Hazard Characterization (The "Why")

Understanding the mechanism of toxicity and instability is crucial for designing safe protocols.

Energetic & Explosive Potential

e Mechanism: The presence of two nitro groups (

) on the thiophene ring creates a positive oxygen balance relative to the carbon backbone,
increasing the risk of deflagration.

o Risk Factor: Like its benzene analogue (2,4-dinitrochlorobenzene), this compound may

decompose violently if heated under confinement or subjected to mechanical shock.

e Incompatibility: violent reactions can occur with strong reducing agents (hydrides), bases

(hydroxides), and metals (Zn, Sn) in acidic media.

Reactivity-Driven Toxicity ()
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Mechanism: The chlorine atom at C2 is highly activated. Upon contact with biological tissue,
the compound acts as a hapten, covalently binding to nucleophilic residues (cysteine thiols,
lysine amines) on proteins.

Clinical Consequence: This results in Allergic Contact Dermatitis (ACD). Repeated exposure
can lead to anaphylactic sensitization.

Structural Alert: The "Dinitro-halo™ motif is a known structural alert for high potency skin
sensitization.

GHS Classification (Derived)

Based on Structural Activity Relationship (SAR) with 2,4-Dinitrochlorobenzene and 2-

nitrothiophene:

H301: Toxic if swallowed.[8]

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.[9]

H373: May cause damage to organs through prolonged or repeated exposure.

EUHO0O01: Explosive when dry (Potential).

Part 3: Reactivity & Synthesis Safety

The primary utility of 2-chloro-3,5-dinitrothiophene is its ability to undergo displacement

reactions. Below is the mechanistic pathway that dictates both its utility and its danger.

Mechanism: Nucleophilic Aromatic Substitution ()

The reaction proceeds via a Meisenheimer Complex intermediate. The nitro groups stabilize

the negative charge delocalized onto the ring, lowering the activation energy for the

nucleophilic attack.
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Caption: The

pathway showing the addition-elimination mechanism. The stability of the Meisenheimer
complex (yellow) is the key driver for both synthesis and protein haptenization (toxicity).

Part 4: Safe Handling & Storage Protocols
Experimental Workflow: Synthesis & Isolation

Objective: Minimize exposure and thermal stress.
e Preparation:

o Engineering Control: All weighing and manipulation must occur inside a certified Chemical
Fume Hood.

o Blast Shield: Use a polycarbonate blast shield when heating reactions >50°C or working
on scales >1g.

e Reaction Monitoring:
o Do NOT distill to dryness. Concentrating energetic materials increases explosion risk.

o Quench reactions by pouring into crushed ice/water; avoid adding water to the
concentrated acid/reaction mix.

e PPE Decision Tree:
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Handling 2-Chloro-3,5-dinitrothiophene

Physical State?

Solid / Powder In Solution

l

REQUIRED:
1. Nitrile Gloves (Double)
2. N95/P100 Respirator
3. Safety Goggles

Solvent Type?

Penetrating (DMSO, DMF) Standard (EtOH, DCM)

CRITICAL:
1. Laminate/Silver Shield Gloves
2. Face Shield
3. Fume Hood Sash Low

Standard:
1. Nitrile Gloves (Double)
2. Splash Goggles

Click to download full resolution via product page

Caption: PPE selection logic based on physical state and solvent carrier. Note the requirement
for Laminate gloves with penetrating solvents like DMF.

Storage Requirements[8][10][11][12]

o Temperature: Store at 2—8 °C (Refrigerated).
e Segregation: Keep away from:

o Oxidizers (Nitrates, Peroxides).
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o Reducing Agents (Hydrides).
o Bases (Amines, Hydroxides) — Risk of exothermic decomposition.

o Container: Amber glass with PTFE-lined cap. Inspect caps specifically for crystallization
(shock hazard).

Part 5: Emergency Response

Scenario Immediate Action Technical Rationale

) ] ] Solvents increase skin
Wash immediately with soap ) -
) ] absorption. Soap emulsifies
Skin Contact and water for 15 mins. Do not )
and removes the hydrophobic
use alcohol/solvents. )
residue.

) ] Corrosive/lrritant nature can
Irrigate for 15+ mins. Seek
Eye Contact _ cause permanent corneal
ophthalmologist. ]
opacity.

. Dry sweeping generates
_ _ Wet with water/surfactant. _ o
Spill (Solid) ] ) static/dust (explosion risk).
Scoop with plastic tools. _ o
Metal tools risk spark ignition.

Material may contain its own
] Evacuate area. Use CO2 or o ) o
Fire ] oxidizer; risk of detonation if
dry chemical. ]
confined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Thiophene, 2-chloro-3,5-dinitro- (CAS 6286-32-4) - Chemical & Physical Properties by
Cheméo [chemeo.com]

. researchgate.net [researchgate.net]
. 2-Nitrothiophene CAS 609-40-5|Research Chemical [benchchem.com]

. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

2
3
4
¢ 5. researchgate.net [researchgate.net]
6. ijpt.org [ijpt.org]
7. iosrjournals.org [iosrjournals.org]
8. fishersci.com [fishersci.com]

9.

2-Chloro-3-(chloromethyl)thiophene | C5H4CI2S | CID 18615662 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ 10. fishersci.com [fishersci.com]

e 11. assets.thermofisher.cn [assets.thermofisher.cn]
e 12. sigmaaldrich.com [sigmaaldrich.com]

e 13. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Technical Guide: 2-Chloro-3,5-Dinitrothiophene Safety
& Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189638#thiophene-2-chloro-3-5-dinitro-chemical-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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